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Compound of Interest

Compound Name: DC-5163

Cat. No.: B15568811

For Immediate Implementation: This document provides critical safety and logistical guidance
for researchers, scientists, and drug development professionals handling DC-5163. Adherence
to these procedures is essential for ensuring laboratory safety and proper disposal.

Personal Protective Equipment (PPE)

While a specific Safety Data Sheet (SDS) for DC-5163 is not publicly available, the following
personal protective equipment is recommended based on standard laboratory procedures for
handling research-grade chemical compounds of this nature.

PPE Category Recommended Equipment

Eye Protection Chemical safety goggles or a face shield.
Hand Protection Chemical-resistant gloves (e.g., nitrile).
Body Protection Laboratory coat.

Use in a well-ventilated area. A NIOSH-
Resnirat approved respirator may be necessary for
espirator
P Y handling large quantities or if dust/aerosol

generation is likely.

Operational Plan for Handling DC-5163
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A systematic approach to handling DC-5163 from receipt to disposal is crucial for safety and
research integrity.

1. Receiving and Inspection:

e Upon receipt, visually inspect the container for any damage or leaks.

 Verify that the product name and CAS number (897771-47-0) on the label match the order.
o Log the receipt of the chemical in the laboratory inventory system.

2. Storage:

o Store DC-5163 in a cool, dry, and well-ventilated area.

o Keep the container tightly sealed to prevent contamination.

o Consult the supplier's documentation for specific long-term storage temperatures, which may
vary.

3. Preparation of Solutions:

 All handling of solid DC-5163 and preparation of solutions should be conducted in a certified
chemical fume hood to minimize inhalation exposure.

e DC-5163 is reported to be soluble in DMSO. Prepare solutions as required for the specific
experimental protocol.

o Clearly label all solutions with the chemical name, concentration, solvent, and date of
preparation.

4. Experimental Use:
e Wear the appropriate PPE at all times when handling DC-5163 in any form.
» Avoid direct contact with skin and eyes.

e Prevent the generation of dust or aerosols.
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Disposal Plan

Proper disposal of DC-5163 and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.

1. Waste Segregation:

e Solid Waste: Collect any unused solid DC-5163 and grossly contaminated items (e.g., weigh
boats, pipette tips) in a designated, sealed, and clearly labeled hazardous waste container.

» Liquid Waste: Collect all solutions containing DC-5163 in a separate, sealed, and labeled
hazardous liquid waste container. Do not mix with other solvent waste streams unless
compatibility has been confirmed.

e Sharps: Any needles or other sharps used for administering DC-5163 solutions should be
disposed of in a designated sharps container.

o Empty Containers: Triple-rinse the original container with a suitable solvent (e.g., DMSO
followed by ethanol). Collect the rinsate as hazardous liquid waste. The rinsed container can
then be disposed of as non-hazardous waste, or in accordance with institutional policies.

2. Disposal Procedure:

o All waste containing DC-5163 must be disposed of as hazardous chemical waste.

o Follow all local, state, and federal regulations for hazardous waste disposal.

» Arrange for pickup and disposal by a licensed hazardous waste management company.

e Maintain accurate records of all disposed waste.

Experimental Workflow Diagram
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Caption: Workflow for the safe handling and disposal of DC-5163.

« To cite this document: BenchChem. [Essential Safety and Handling Protocols for DC-5163].
BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b15568811#personal-protective-equipment-for-
handling-dc-5163]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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